Cas no 1386411-78-4 ((S)-6-FLUOROCHROMAN-4-OL)

• Product Name: (S)-6-FLUOROCHROMAN-4-OL
• CAS No: 1386411-78-4
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD15478361
• CID: 5159979
• Update Time: 2025-05-26

(S)-6-FLUOROCHROMAN-4-OL Chemical and Physical Properties

Names and Identifiers

• (S)-6-FLUOROCHROMAN-4-OL

• MDL： MFCD15478361
• Inchi： 1S/C9H9FO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2/t8-/m0/s1
• InChI Key： AJGKGZIQURARTL-QMMMGPOBSA-N
• SMILES： C1OC2=CC=C(F)C=C2[C@@H](O)C1

Additional information on (S)-6-FLUOROCHROMAN-4-OL

Introduction to (S)-6-FLUOROCHROMAN-4-OL (CAS No. 1386411-78-4)

(S)-6-FLUOROCHROMAN-4-OL is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and fluorinated aromatic structure. This compound, identified by the chemical abstracts service number CAS No. 1386411-78-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluorine atom at the 6-position and a hydroxyl group at the 4-position imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry innovation.

The stereochemistry of (S)-6-FLUOROCHROMAN-4-OL plays a crucial role in determining its biological activity. The (S)-configuration, specifically, has been shown to influence binding affinity and metabolic stability in various drug candidates. Recent advancements in computational chemistry have enabled more precise predictions of stereochemical effects, allowing researchers to optimize molecular structures with greater efficiency. This compound exemplifies how subtle changes in molecular geometry can significantly impact pharmacological outcomes.

In the realm of drug discovery, (S)-6-FLUOROCHROMAN-4-OL has been explored as a key intermediate in the synthesis of more complex molecules. Its fluorinated chromane core is particularly interesting because fluorine substitution often enhances lipophilicity and metabolic resistance, critical factors for drug efficacy. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the fluorine atom contributes to selective binding and improved pharmacokinetic profiles. The growing interest in fluorinated heterocycles underscores their importance in modern medicinal chemistry.

Recent research has highlighted the potential of (S)-6-FLUOROCHROMAN-4-OL in addressing neurological disorders. Its structural features suggest interactions with specific neurotransmitter receptors, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown promising results when this compound is incorporated into larger molecular frameworks designed to modulate neural activity. The combination of fluorine's electronic effects and the chromane ring's biological compatibility offers a multifaceted approach to therapeutic intervention.

The synthesis of (S)-6-FLUOROCHROMAN-4-OL presents unique challenges due to its stereochemical requirements. Traditional synthetic routes often require careful control of reaction conditions to achieve high enantiomeric purity. However, recent methodological improvements, such as asymmetric catalysis and chiral auxiliary strategies, have made the production of this compound more accessible. These advancements not only streamline the synthetic process but also reduce costs, facilitating further exploration of its pharmacological potential.

From a regulatory perspective, CAS No. 1386411-78-4 ensures clear identification and traceability of this compound throughout its lifecycle. This is particularly important in pharmaceutical research, where accurate documentation is essential for compliance with international standards. The use of standardized identifiers like CAS numbers enhances collaboration among researchers and ensures that data is consistently interpreted across different scientific disciplines.

The future prospects for (S)-6-FLUOROCHROMAN-4-OL are promising, with ongoing studies exploring its role in diverse therapeutic areas. Innovations in synthetic methodologies and computational modeling are expected to further expand its applications. As the demand for targeted therapies grows, compounds like this one will continue to play a pivotal role in shaping the next generation of pharmaceuticals.